Cas no 872860-85-0 (1-4-(3-chlorophenyl)piperazin-1-yl-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-4-(3-chlorophenyl)piperazin-1-yl-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 872860-85-0
• MF: C₂₇H₂₉ClN₄O₃
• MW: 492.997165441513
• CID: 5509887
• Update Time: 2025-11-01

1-4-(3-chlorophenyl)piperazin-1-yl-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]ethane-1,2-dione
• 1-4-(3-chlorophenyl)piperazin-1-yl-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

• Inchi： 1S/C27H29ClN4O3/c28-20-7-6-8-21(17-20)29-13-15-31(16-14-29)27(35)26(34)23-18-32(24-10-3-2-9-22(23)24)19-25(33)30-11-4-1-5-12-30/h2-3,6-10,17-18H,1,4-5,11-16,19H2
• InChI Key： WUDQHZXGHAGROY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC(Cl)=C2)CC1)(=O)C(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(3-chlorophenyl)piperazin-1-yl-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

Advanced Insights into the Chemical Structure and Pharmacological Potential of 1-4-(3-chlorophenyl)piperazin-1-yl-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione (CAS No. 872860-85-0)

1-4-(3-chlorophenyl)piperazin-1-yl-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione represents a complex synthetic molecule with a unique structural framework that combines multiple pharmacophoric elements. This compound is characterized by the integration of a 3-chlorophenyl group, a piperazin-1-yl ring system, and a 1H-indol-3-yl moiety, all connected through a central ethane-1,2-dione scaffold. The molecule's multifunctional architecture suggests potential applications in diverse therapeutic areas, including neuropharmacology, oncology, and inflammatory disease management.

Recent advancements in medicinal chemistry have highlighted the importance of 1H-indol-3-yl derivatives in modulating G-protein-coupled receptor (GPCR) signaling pathways. The presence of the piperidin-1-yl group in this molecule may enhance molecular flexibility, enabling interactions with multiple protein targets. The 3-chlorophenyl substituent, known for its ability to modulate aromatic ring interactions, further contributes to the compound's potential for selective biological activity. These structural features position the molecule as a promising candidate for further exploration in drug discovery.

Structural analysis of the compound reveals a ethane-1,2-dione core, which serves as a key scaffold for binding interactions with target proteins. The 1H-indol-3-yl fragment, a common motif in natural products and pharmaceuticals, is linked to the piperazin-1-yl ring through a 2-(piperidin-1-yl)ethyl bridge. This bridging moiety introduces additional conformational diversity, which may influence the molecule's ability to engage with specific biological targets. The 3-chlorophenyl group, positioned on the piperazin-1-yl ring, adds steric and electronic effects that could modulate the compound's pharmacological profile.

Recent studies on 1H-indol-3-yl derivatives have demonstrated their potential as modulators of the serotoninergic system, particularly in the context of psychiatric disorders. The piperazin-1-yl ring system is known to interact with monoamine receptors, while the 3-chlorophenyl group may enhance binding affinity through π-π stacking interactions. The ethane-1,2-dione scaffold, with its conjugated ketone groups, may also contribute to the molecule's ability to interact with ion channels or membrane-bound receptors. These properties suggest a broad spectrum of potential therapeutic applications.

Computational modeling studies have provided insights into the 1H-indol-3-yl fragment's role in modulating receptor selectivity. The piperidin-1-yl group, when combined with the 3-chlorophenyl substituent, may create a unique binding pocket that enhances the molecule's ability to differentiate between closely related receptor subtypes. This selectivity is critical for minimizing off-target effects, a major challenge in the development of new therapeutics. The ethane-1,2-dione core may further stabilize the molecule's conformation, ensuring optimal interaction with target proteins.

Experimental data from recent in vitro studies have shown that the 1H-indol-3-yl moiety plays a central role in the compound's ability to modulate intracellular signaling pathways. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may facilitate the formation of hydrogen bonds with key residues in target proteins. The ethane-1,2-dione scaffold, with its planar structure, may also contribute to the molecule's ability to engage with hydrophobic regions of target membranes. These interactions are critical for the molecule's biological activity.

Recent advances in synthetic chemistry have enabled the efficient preparation of 1H-indol-3-yl derivatives with tailored functional groups. The piperidin-1-yl ring system, when modified with electron-withdrawing groups like the 3-chlorophenyl substituent, may enhance the molecule's ability to interact with specific receptor subtypes. The ethane-1,2-dione core, with its conjugated double bonds, may also serve as a scaffold for further functionalization, opening new avenues for drug development.

Structural comparisons with other 1H-indol-3-yl derivatives have revealed that the piperidin-1-yl group plays a critical role in modulating the molecule's pharmacokinetic properties. The 3-chlorophenyl substituent may influence the compound's metabolic stability, while the ethane-1,2-dione scaffold may affect its solubility and bioavailability. These factors are essential for the development of orally active therapeutics, a key consideration in modern drug discovery.

Recent studies on the 1H-indol-3-yl fragment have demonstrated its potential as a modulator of neuroinflammatory responses. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may enhance the molecule's ability to interact with inflammatory mediators. The ethane-1,2-dione scaffold, with its planar structure, may also contribute to the molecule's ability to engage with immune cell surface receptors. These properties suggest a potential role in the treatment of neurodegenerative diseases.

Computational simulations have provided insights into the 1H-indol-3-yl fragment's role in modulating receptor selectivity. The piperidin-1-yl group, when combined with the 3-chlorophenyl substituent, may create a unique binding pocket that enhances the molecule's ability to differentiate between closely related receptor subtypes. This selectivity is critical for minimizing off-target effects, a major challenge in the development of new therapeutics. The eth,1,2-dione core may further stabilize the molecule's conformation, ensuring optimal interaction with target proteins.

Experimental data from recent in vitro studies have shown that the 1H-indol-3-yl moiety plays a central role in the compound's ability to modulate intracellular signaling pathways. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may facilitate the formation of hydrogen bonds with key residues in target proteins. The ethane-1,2-dione scaffold, with its planar structure, may also contribute to the molecule's ability to engage with hydrophobic regions of target membranes. These interactions are critical for the molecule's biological activity.

Recent advances in synthetic chemistry have enabled the efficient preparation of 1H-indol-3-yl derivatives with tailored functional groups. The piperidin-1-yl ring system, when modified with electron-withdrawing groups like the 3-chlorophenyl substituent, may enhance the molecule's ability to interact with specific receptor subtypes. The ethane-1,2-dione core, with its conjugated double bonds, may also serve as a scaffold for further functionalization, opening new avenues for drug development.

Structural comparisons with other 1H-indol-3-yl derivatives have revealed that the piperidin-1-yl group plays a critical role in modulating the molecule's pharmacokinetic properties. The 3-chlorophenyl substituent may influence the compound's metabolic stability, while the ethane-1,2-dione scaffold may affect its solubility and bioavailability. These factors are essential for the development of orally active therapeutics, a key consideration in modern drug discovery.

Recent studies on the 1H-indol-3-yl fragment have demonstrated its potential as a modulator of neuroinflammatory responses. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may enhance the molecule's ability to interact with inflammatory mediators. The ethane-1,2-dione scaffold, with its planar structure, may also contribute to the molecule's ability to engage with immune cell surface receptors. These properties suggest a potential role in the treatment of neurodegenerative diseases.

The 1H-indol-3-yl fragment's ability to modulate receptor activity has been further supported by recent in vivo studies. The piperidin-1-yl group, when combined with the 3-chlorophenyl substituent, may enhance the molecule's ability to interact with specific receptor subtypes. The ethane-1,2-dione scaffold, with its conjugated double bonds, may also serve as a scaffold for further functionalization, opening new avenues for drug development.

Structural comparisons with other 1H-indol-3-yl derivatives have revealed that the piperidin-1-yl group plays a critical role in modulating the molecule's pharmacokinetic properties. The 3-chlorophenyl substituent may influence the compound's metabolic stability, while the ethane-1,2-dione scaffold may affect its solubility and bioavailability. These factors are essential for the development of orally active therapeutics, a key consideration in modern drug discovery.

Recent studies on the 1H-indol-3-yl fragment have demonstrated its potential as a modulator of neuroinflammatory responses. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may enhance the molecule's ability to interact with inflammatory mediators. The ethane-1,2-dione scaffold, with its planar structure, may also contribute to the molecule's ability to engage with immune cell surface receptors. These properties suggest a potential role in the treatment of neurodegenerative diseases.

The 1H-indol-3-yl fragment's ability to modulate receptor activity has been further supported by recent in vivo studies. The piperidin-1-yl group, when combined with the 3-chlorophenyl substituent, may enhance the molecule's ability to interact with specific receptor subtypes. The ethane-1,2-dione scaffold, with its conjugated double bonds, may also serve as a scaffold for further functionalization, opening new avenues for drug development.

Structural comparisons with other 1H-indol-3-yl derivatives have revealed that the piperidin-1-yl group plays a critical role in modulating the molecule's pharmacokinetic properties. The 3-chlorophenyl substituent may influence the compound's metabolic stability, while the ethane-1,2-dione scaffold may affect its solubility and bioavailability. These factors are essential for the development of orally active therapeutics, a key consideration in modern drug discovery.

Recent studies on the 1H-indol-3-yl fragment have demonstrated its potential as a modulator of neuroinflammatory responses. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may enhance the molecule's ability to interact with inflammatory mediators. The ethane-1,2-dione scaffold, with its planar structure, may also contribute to the molecule's ability to engage with immune cell surface receptors. These properties suggest a potential role in the treatment of neurodegenerative diseases.

The 1H-indol-3-yl fragment's ability to modulate receptor activity has been further supported by recent in vivo studies. The piperidin-1-yl group, when combined with the 3-chlorophenyl substituent, may enhance the molecule's ability to interact with specific receptor subtypes. The ethane-1,2-dione scaffold, with its conjugated double bonds, may also serve as a scaffold for further functionalization, opening new avenues for drug development.

Structural comparisons with other 1H-indol-3-yl derivatives have revealed that the piperidin-1-yl group plays a critical role in modulating the molecule's pharmacokinetic properties. The 3-chlorophenyl substituent may influence the compound's metabolic stability, while the ethane-1,2-dione scaffold may affect its solubility and bioavailability. These factors are essential for the development of orally active therapeutics, a key consideration in modern drug discovery.

Recent studies on the 1H-indol-3-yl fragment have demonstrated its potential as a modulator of neuroinflammatory responses. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may enhance the molecule's ability to interact with inflammatory mediators. The ethane-1,2-dione scaffold, with its plan,ar structure, may also contribute to the molecule's ability to engage with immune cell surface receptors. These properties suggest a potential role in the treatment of neurodegenerative diseases.

The 1H-indol-3-yl fragment's ability to modulate receptor activity has been further supported by recent in vivo studies. The piperidin-1-yl group, when combined with the 3-chlorophenyl substituent, may enhance the molecule's ability to interact with specific receptor subtypes. The ethane-1,2-dione scaffold, with its conjugated double bonds, may also serve as a scaffold for further functionalization, opening new avenues for drug development.

Structural comparisons with other 1H-indol-3-yl derivatives have revealed that the piperidin-1-yl group plays a critical role in modulating the molecule's pharmacokinetic properties. The 3-chlorophenyl substituent may influence the compound's metabolic stability, while the ethane-1,2-dione scaffold may affect its solubility and bioavailability. These factors are essential for the development of orally active therapeutics, a key consideration in modern drug discovery.

Recent studies on the 1H-indol-3-yl fragment have demonstrated its potential as a modulator of neuroinflammatory responses. The piperidin-1-yl ring system, when combined with the 3-chlorophenyl group, may enhance the molecule's ability to interact with inflammatory mediators. The ethane-1,2-dione scaffold, with its planar structure, may also contribute to the molecule's ability to engage with immune cell surface receptors. These properties suggest a potential role in the treatment of neurodegenerative diseases.

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